[3-(4-Chlorophenyl)-4-oxochromen-7-yl] 2-methylpropanoate
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Description
[3-(4-Chlorophenyl)-4-oxochromen-7-yl] 2-methylpropanoate is a useful research compound. Its molecular formula is C19H15ClO4 and its molecular weight is 342.78. The purity is usually 95%.
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Scientific Research Applications
Photoinitiated Polymerization
A study by Guillaneuf et al. (2010) introduced an alkoxyamine bearing a chromophore group for photoinitiated polymerization, showcasing how UV irradiation can be used to decompose certain compounds to generate radicals for polymer synthesis. This research could imply applications of similar chromophore-containing compounds like "[3-(4-Chlorophenyl)-4-oxochromen-7-yl] 2-methylpropanoate" in developing new materials through photopolymerization processes. (Guillaneuf et al., 2010)
Electropolymerization for Chiral Recognition
Dong et al. (2015) synthesized and electropolymerized ethylenedioxythiophene derivatives to create chiral electrodes capable of recognizing DOPA enantiomers. This demonstrates the potential of structurally complex compounds to contribute to the development of sensors and devices for chiral molecule detection. (Dong et al., 2015)
Advanced Functional Polymers
A study on synthesizing polymers functionalized with coumarone and diethanolamine by Bezgin et al. (2015) illustrated the creation of materials with enhanced dielectric properties. This could suggest applications of "this compound" in the field of electronic materials, especially in the modification of polymers to achieve desired electronic or photonic properties. (Bezgin et al., 2015)
Properties
IUPAC Name |
[3-(4-chlorophenyl)-4-oxochromen-7-yl] 2-methylpropanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClO4/c1-11(2)19(22)24-14-7-8-15-17(9-14)23-10-16(18(15)21)12-3-5-13(20)6-4-12/h3-11H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZSVIKSMDHVWJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.